methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate

• IUPAC Name: methyl 2,2-difluoro-3,4-dihydro-1,4-benzoxazine-8-carboxylate
• InChI: InChI=1S/C10H9F2NO3/c1-15-9(14)6-3-2-4-7-8(6)16-10(11,12)5-13-7/h2-4,13H,5H2,1H3
• InChI Key: LLOYKDWCDKGNJC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)NCC(O2)(F)F
• Molecular Formula: C10H9F2NO3
• Molecular Weight: 229.18 g/mol

Description

Methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate (MDFC) is a novel fluorinated carboxylate that has recently been gaining attention in the scientific research field due to its unique properties and potential applications. MDFC is a colorless solid at room temperature and has a melting point of about 140°C. It is soluble in most organic solvents and has a low boiling point. MDFC is a highly reactive compound and can be used in a variety of reactions, including the synthesis of polymers, polymers, and other materials.

Mechanism of Action

The mechanism of action of methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate is not yet fully understood. However, it is believed that the compound acts as a proton transfer agent, which helps to facilitate the transfer of protons between molecules. This proton transfer process is believed to be responsible for the reactivity of methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate and its ability to catalyze chemical reactions.
Biochemical and Physiological Effects
The effects of methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate on biochemical and physiological processes are not yet well understood. However, some studies have suggested that the compound may have beneficial effects on the central nervous system. In addition, methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

Methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate has several advantages for laboratory experiments. For example, it is relatively inexpensive, easy to handle, and highly reactive. Additionally, it does not produce toxic byproducts and is not prone to degradation. However, methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate is also a highly reactive compound, which can make it difficult to control in a laboratory setting.

Future Directions

The potential applications of methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate are still being explored. Some of the possible future directions for research include the development of new materials and drugs, the study of its biochemical and physiological effects, and the exploration of its use as a catalyst in organic synthesis. Additionally, further research is needed to better understand the mechanism of action of methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate and to determine its safety and efficacy in various applications.

Synthesis Methods

Methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate can be synthesized in several ways. One method involves the reaction of 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine with an alkyl halide in the presence of a base. This reaction produces a compound known as a “halogenated carboxylate”, which can then be further reacted with a carboxylic acid or an ester to yield methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate. Another method involves the reaction of 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine with a carboxylic acid or an ester in the presence of a base. This reaction produces a compound known as a “fluorinated carboxylate”, which can then be further reacted with an alkyl halide to yield methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate.

Scientific Research Applications

Methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate has a wide range of potential applications in scientific research. For example, it can be used as a catalyst in organic synthesis, as a reagent in chemical reactions, and as a building block for the synthesis of polymers and other materials. It can also be used as a reactant in the synthesis of drugs and other pharmaceuticals. Additionally, methyl 2,2-difluoro-3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate has been used in the development of novel materials and in the fabrication of nanomaterials.